![molecular formula C18H20BrNO2 B1442400 Tert-butyl benzyl(4-bromophenyl)carbamate CAS No. 693792-98-2](/img/structure/B1442400.png)
Tert-butyl benzyl(4-bromophenyl)carbamate
Overview
Description
Tert-butyl benzyl(4-bromophenyl)carbamate is a chemical compound with the molecular formula C18H20BrNO2 . It has a molecular weight of 362.27 and an average mass of 300.191 Da . It is also known by other names such as [4- (Bromométhyl)benzyl]carbamate de 2-méthyl-2-propanyle .
Synthesis Analysis
Tert-Butyl 4-bromobenzylcarbamate is prepared by the reaction of di-tert-butyl dicarbonate and 4-bromobenzylamine hydrochloride . The specific synthesis steps are not detailed in the search results.Molecular Structure Analysis
The InChI code for this compound is1S/C18H20BrNO2/c1-18(2,3)22-17(21)20(13-14-7-5-4-6-8-14)16-11-9-15(19)10-12-16/h4-12H,13H2,1-3H3
. This code provides a standard way to encode the compound’s molecular structure and formula. Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored at a temperature of 2-8°C .Scientific Research Applications
Synthesis and Characterization of Functionalized Silicon Compounds : The paper by Sieburth, Somers, and O'hare (1996) discusses the use of tert-butyl carbamate derivatives, including those similar to tert-butyl benzyl(4-bromophenyl)carbamate, for the synthesis of α-functionalized α-amino silanes. These compounds are valuable in metalation reactions between nitrogen and silicon (Sieburth, Somers, & O'hare, 1996).
Development of Novel Protecting Groups : Surprenant and Lubell (2006) developed a new safety-catch amine protection group, demonstrating the utility of tert-butyl carbamates in selective chemical synthesis. Their work highlights the versatility of such compounds in creating acid-stable protecting groups that can be activated and cleaved under mild conditions (Surprenant & Lubell, 2006).
Molecular Electronics : Stuhr-Hansen et al. (2005) explored the use of aryl bromides, including those similar to this compound, as precursors for molecular wires in electronic applications. Their study underscores the potential of such compounds in the production of organic photovoltaic materials (Stuhr-Hansen et al., 2005).
Organic Synthesis and Deprotection Reactions : Li et al. (2006) described the use of aqueous phosphoric acid as a mild reagent for deprotecting tert-butyl carbamates. This research is significant for its environmental benignity and high selectivity, preserving the stereochemical integrity of the substrates (Li et al., 2006).
Synthesis of Silylating Agents : Böcskei et al. (1996) investigated the structural aspects of silyl carbamates, including trimethylsilyl N-(4-bromophenyl)carbamate, which is related to this compound. Their findings contribute to the understanding of silylating agents in chemical synthesis (Böcskei et al., 1996).
Organic Photovoltaic Material Production : Chmovzh and Rakitin (2021) synthesized triarylamino derivatives using tert-butyl carbamates for the production of organic photovoltaic materials. Their work demonstrates the application of such compounds in developing donor building blocks for solar energy conversion (Chmovzh & Rakitin, 2021).
Enantioselective Synthesis in Organic Chemistry : Capozzi et al. (2002) and others have explored the enantioselective synthesis of various organic compounds using tert-butyl carbamates. These studies highlight the significance of tert-butyl carbamates in achieving stereocontrol in organic reactions (Capozzi et al., 2002).
Antioxidant Synthesis and Polymer Protection : Pan, Liu, and Lau (1998) synthesized new antioxidants containing tert-butyl groups, demonstrating their effectiveness in protecting polymers against thermal oxidation. This research underscores the potential of tert-butyl carbamates in materials science (Pan, Liu, & Lau, 1998).
Safety and Hazards
The compound is associated with several hazard statements: H315, H319, and H335 . These indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust or mist, ensuring adequate ventilation, and evacuating personnel to safe areas .
Properties
IUPAC Name |
tert-butyl N-benzyl-N-(4-bromophenyl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20BrNO2/c1-18(2,3)22-17(21)20(13-14-7-5-4-6-8-14)16-11-9-15(19)10-12-16/h4-12H,13H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKEUJYLWUDYPAQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(CC1=CC=CC=C1)C2=CC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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